Cas no 3070-13-1 (Fensulfothion Oxon Sulfide)
Fensulfothion Oxon Sulfide structure
Product Name:Fensulfothion Oxon Sulfide
CAS No:3070-13-1
MF:C11H17O4PS
MW:276.289043188095
CID:306547
PubChem ID:76487
Update Time:2025-07-29
Fensulfothion Oxon Sulfide Chemical and Physical Properties
Names and Identifiers
-
- Phosphoric acid,diethyl 4-(methylthio)phenyl ester
- Fensulfothion Oxon Sulfide
- diethyl (4-methylsulfanylphenyl) phosphate
- AC1L2R0Q
- amp
- BRN 1983915
- CTK8I1187
- NSC132955
- O,O-Diethyl O-(p-methylthio)phenyl phosphate
- O2&
- OR DS1
- phosphoric acid diethyl ester-(4-methylsulfanyl-phenyl ester)
- Phosphoric acid, diethyl p-(methylthio)phenyl ester
- Phosphorsaeure-diaethylester-(4-methylmercapto-phenylester)
- p-Methylmercapto-phenyl-diethyl-phosphat
- WLN: 2OPO&
- NSC-132955
- WLN: 2OPO&O2&OR DS1
- 3070-13-1
- Fensulfothion-oxon-sulfide
- NSC 132955
- DTXSID20184730
- Diethyl(4-methylsulfanylphenyl)phosphate
-
- Inchi: 1S/C11H17O4PS/c1-4-13-16(12,14-5-2)15-10-6-8-11(17-3)9-7-10/h6-9H,4-5H2,1-3H3
- InChI Key: OVLXYMUBBUYUJA-UHFFFAOYSA-N
- SMILES: S(C)C1C=CC(=CC=1)OP(=O)(OCC)OCC
Computed Properties
- Exact Mass: 276.05861
- Monoisotopic Mass: 276.05851719g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 7
- Complexity: 244
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 70.1Ų
Experimental Properties
- PSA: 44.76
- LogP: 3.96840
Fensulfothion Oxon Sulfide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | F265530-250mg |
Fensulfothion Oxon Sulfide |
3070-13-1 | 250mg |
$ 184.00 | 2023-09-07 | ||
| TRC | F265530-2.5g |
Fensulfothion Oxon Sulfide |
3070-13-1 | 2.5g |
$ 1455.00 | 2023-09-07 |
Fensulfothion Oxon Sulfide Related Literature
-
Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
-
Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
-
Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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